Cas no 1352536-07-2 (4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide)

• Product Name: 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide
• CAS No: 1352536-07-2
• MF: C₁₁H₁₈N₄O₂S
• MW: 270.351220607758
• MDL: MFCD20529587
• CID: 5159468
• Update Time: 2025-07-17

4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide
• N,N-Dimethyl-4-(piperazin-1-yl)pyridine-3-sulfonamide
• 3-Pyridinesulfonamide, N,N-dimethyl-4-(1-piperazinyl)-
• 3-PYRIDINESULFONAMIDE, N,N-DIMETHYL-4-(1-PIPERAZINYL)-YRIDINYL]PIPERAZINE

• MDL： MFCD20529587
• Inchi： 1S/C11H18N4O2S/c1-14(2)18(16,17)11-9-13-4-3-10(11)15-7-5-12-6-8-15/h3-4,9,12H,5-8H2,1-2H3
• InChI Key： PUDBBAWOJRAPLD-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N2CCNCC2)=C1S(N(C)C)(=O)=O

Additional information on 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide

Introduction to 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide (CAS No. 1352536-07-2)

4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide, a compound with the CAS number 1352536-07-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The piperazine moiety and the pyridine-sulfonic acid group contribute to its versatile reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide consists of a piperazine ring linked to a pyridine core, which is further functionalized with a sulfonic acid dimethylamide moiety. This arrangement imparts specific chemical and pharmacological characteristics that make it suitable for numerous applications in medicinal chemistry. The presence of both polar and non-polar regions in its structure enhances its solubility and interaction with biological targets, which is crucial for developing effective pharmaceutical agents.

In recent years, there has been growing interest in the development of novel scaffolds that can be modified to produce drugs with improved efficacy and reduced side effects. The 4-piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide scaffold has emerged as a promising candidate for this purpose. Its ability to undergo various chemical modifications allows researchers to fine-tune its properties, making it an ideal building block for the synthesis of new compounds.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers can develop drugs that inhibit their activity and restore normal cellular function. The piperazine moiety in 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide has been shown to interact effectively with the ATP-binding pockets of kinases, making it an excellent starting point for developing kinase inhibitors.

Recent studies have demonstrated the effectiveness of derivatives of 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide in inhibiting the activity of various kinases. For instance, research published in the Journal of Medicinal Chemistry has shown that certain analogs of this compound exhibit potent inhibitory activity against tyrosine kinases, which are overactive in many cancer cells. These findings highlight the potential of this scaffold as a basis for developing new anticancer drugs.

The sulfonic acid dimethylamide group in 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide also contributes to its pharmacological properties. Sulfonamides are known for their ability to enhance binding affinity and selectivity, which is crucial for developing drugs with high efficacy and low toxicity. The dimethylamide functionality further stabilizes the sulfonamide group, improving its metabolic stability and bioavailability.

In addition to its applications in oncology, 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide has shown promise in other therapeutic areas. For example, it has been investigated as a potential treatment for inflammatory diseases. Inflammatory responses are mediated by various signaling pathways, many of which involve kinases. By inhibiting these kinases, compounds derived from this scaffold can help modulate inflammatory processes and reduce symptoms associated with chronic inflammatory conditions.

The synthesis of 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes that take advantage of readily available starting materials and established methodologies. These synthetic strategies have enabled the production of large quantities of this compound for both research and commercial purposes.

The versatility of 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide as a pharmacophore has also led to its use in fragment-based drug discovery (FBDD). FBDD is an approach that involves identifying small molecules (fragments) that bind to biological targets and then optimizing these fragments into lead compounds. The ability of this compound to interact with various biological targets makes it an excellent candidate for FBDD campaigns.

In conclusion, 4-Piperazin-1-yl-pyridine-3-sulfonic acid dimethylamide (CAS No. 1352536-07-2) is a highly versatile compound with significant potential in pharmaceutical development. Its unique structural features make it an ideal scaffold for designing drugs targeting various diseases, particularly cancer and inflammatory disorders. The ongoing research into derivatives of this compound continues to uncover new applications and reinforces its importance as a valuable tool in medicinal chemistry.